Cas no 142847-18-5 (Boc-DL-Tyrosine)

• Product Name: Boc-DL-Tyrosine
• CAS No: 142847-18-5
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD00196092
• CID: 859071
• PubChem ID: 100117
• Update Time: 2025-06-26

Boc-DL-Tyrosine Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoic acid
• Boc-DL-Tyr-OH
• N-{[(2-Methyl-2-propanyl)oxy]carbonyl}tyrosine
• Boc-DL-tyrosine
• SR-01000399404-1
• 2-(tert-butoxycarbonylamino)-3-(4-hydroxyphenyl)propanoic acid
• EN300-144841
• tert-Butoxycarbonyl-tyrosine
• 3-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• NSC-334307
• N-(tert-Butoxycarbonyl)-4-hydroxyphenylalanine
• SY013785
• 2-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoicacid
• AB01625
• SY034175
• N-[(tert-Butoxy)carbonyl]-L-tyrosine
• (R)-2-(tert-butoxycarbonylamino)-3-(4-hydroxyphenyl)propanoic acid
• AA-516/31407002
• J-007706
• 142847-18-5
• (S)-2-tert-Butoxycarbonylamino-3-(4-hydroxy-phenyl)-propionic acid
• Tert-butoxycarbonyl-L-tyrosine
• MFCD00063030
• AB02489
• N-boc-d,l-tyrosine
• N-((tert-Butoxy)carbonyl)-L-tyrosine
• NSC334307
• SR-01000399404
• 87713-11-9
• AKOS016844288
• E72648
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)propanoic acid
• EINECS 223-613-7
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-HYDROXYPHENYL)PROPANOIC ACID
• LS-14324
• (Tert-butoxycarbonyl)tyrosine
• Boc-DL-Tyrosine (Boc-DL-Tyr-OH)
• CS-0446367
• AKOS000176942
• NSC 334307
• MFCD00196092
• SCHEMBL231980
• Boc-DL-Tyrosine

• MDL： MFCD00196092
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-11(12(17)18)8-9-4-6-10(16)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： CNBUSIJNWNXLQQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12637
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 95.86

Additional information on Boc-DL-Tyrosine

Boc-DL-Tyrosine (CAS No. 142847-18-5): An Overview of Its Chemical Properties, Applications, and Recent Research

Boc-DL-Tyrosine (CAS No. 142847-18-5) is a versatile amino acid derivative that plays a significant role in various chemical and biological applications. This compound, also known as tert-Butyloxycarbonyl-DL-tyrosine, is a protected form of the amino acid tyrosine, which is essential for protein synthesis and numerous physiological processes. The Boc (tert-butyloxycarbonyl) protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence and structure of peptides.

The chemical structure of Boc-DL-Tyrosine consists of a tyrosine molecule with a Boc group attached to the amino group. The presence of the Boc group makes it an important intermediate in the synthesis of peptides and other bioactive molecules. The DL designation indicates that the compound is a racemic mixture of the D and L enantiomers, providing flexibility in its use for various applications.

In recent years, Boc-DL-Tyrosine has gained significant attention in the field of medicinal chemistry and drug discovery. One of the key areas of research involves its use in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics can be used to target specific biological pathways and have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Boc-DL-Tyrosine in the synthesis of a novel class of peptidomimetics that exhibit potent anti-cancer activity. The researchers demonstrated that these compounds could selectively target cancer cells while sparing healthy cells, making them potential candidates for cancer therapy. The study also emphasized the importance of the Boc protecting group in ensuring the stability and bioavailability of the peptidomimetics.

Another area where Boc-DL-Tyrosine has shown promise is in the development of neuroprotective agents. A recent study published in Neuropharmacology investigated the use of Boc-protected tyrosine derivatives in preventing neuronal damage caused by oxidative stress. The results indicated that these compounds could effectively reduce oxidative stress and protect neurons from damage, suggesting their potential as therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its applications in drug discovery, Boc-DL-Tyrosine is also used in various analytical techniques and research methods. For example, it serves as a standard reference compound in liquid chromatography-mass spectrometry (LC-MS) analyses, helping to ensure accurate quantification and identification of tyrosine-containing peptides and proteins. This application is particularly important in proteomics research, where precise quantification is crucial for understanding protein expression patterns and their roles in cellular processes.

The versatility of Boc-DL-Tyrosine extends beyond its use as an intermediate in peptide synthesis. It can also be employed in the development of biomaterials and drug delivery systems. For instance, researchers have explored the use of Boc-protected tyrosine derivatives to create biodegradable polymers that can be used for controlled drug release. These polymers can be designed to degrade under specific physiological conditions, releasing the encapsulated drug at a controlled rate over time.

In conclusion, Boc-DL-Tyrosine (CAS No. 142847-18-5) is a valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique properties make it an essential tool for researchers working on peptide synthesis, drug discovery, neuroprotection, analytical techniques, and biomaterials development. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further expanding its importance in various scientific fields.